Cas no 96-40-2 (3-Chlorocyclopentene)

3-Chlorocyclopentene (CAS 96-40-2) is a versatile chlorinated cyclic alkene widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive chloroalkene structure enables participation in various reactions, including nucleophilic substitutions, cycloadditions, and polymerization processes. The compound's five-membered ring with an unsaturated bond provides steric flexibility for functionalization, making it valuable in constructing complex molecular frameworks. It is particularly useful in the synthesis of fine chemicals, agrochemicals, and specialty polymers. The product is typically supplied as a clear liquid with high purity, ensuring consistent performance in synthetic applications. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and potential reactivity.
3-Chlorocyclopentene structure
3-Chlorocyclopentene structure
Product Name:3-Chlorocyclopentene
CAS No:96-40-2
MF:C5H7Cl
MW:102.562080621719
MDL:MFCD01752316
CID:815060
PubChem ID:7297
Update Time:2025-11-06

3-Chlorocyclopentene Chemical and Physical Properties

Names and Identifiers

    • Cyclopentene, 3-chloro-
    • 3-Chlorocyclopentene
    • 1-chloro-2-cyclopentene
    • 2-cyclopenten-1-yl chloride
    • 3-chloro-1-cyclopentene
    • 3-chloro-cyclopentene
    • chlorocyclopent-2-ene
    • Cyclopentene,3-chloro
    • 3-Chlorocyclopenterie
    • 96-40-2
    • AKOS006277957
    • 3-chlorocyclopent-1-ene
    • 3-Chlorocyclo-pentene
    • SCHEMBL71655
    • DTXSID10914700
    • EN300-93758
    • MDL: MFCD01752316
    • Inchi: 1S/C5H7Cl/c6-5-3-1-2-4-5/h1,3,5H,2,4H2
    • InChI Key: LPSWJRSLXCPGBK-UHFFFAOYSA-N
    • SMILES: ClC1C=CCC1

Computed Properties

  • Exact Mass: 102.02400
  • Monoisotopic Mass: 102.0236279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 66.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0388
  • Boiling Point: 79.13°C (rough estimate)
  • Refractive Index: 1.4708
  • PSA: 0.00000
  • LogP: 1.94380

3-Chlorocyclopentene Customs Data

  • HS CODE:2903890090
  • Customs Data:

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Chlorocyclopentene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C371460-100mg
3-Chlorocyclopentene
96-40-2
100mg
$ 236.00 2023-04-18
TRC
C371460-250mg
3-Chlorocyclopentene
96-40-2
250mg
$ 557.00 2023-04-18
TRC
C371460-500mg
3-Chlorocyclopentene
96-40-2
500mg
$ 1085.00 2023-04-18
TRC
C371460-1g
3-Chlorocyclopentene
96-40-2
1g
$ 1540.00 2022-04-01
TRC
C371460-1000mg
3-Chlorocyclopentene
96-40-2
1g
$ 1860.00 2023-04-18
Enamine
EN300-93758-0.05g
3-chlorocyclopent-1-ene
96-40-2 95%
0.05g
$212.0 2024-05-20
Enamine
EN300-93758-0.1g
3-chlorocyclopent-1-ene
96-40-2 95%
0.1g
$317.0 2024-05-20
Enamine
EN300-93758-0.25g
3-chlorocyclopent-1-ene
96-40-2 95%
0.25g
$452.0 2024-05-20
Enamine
EN300-93758-0.5g
3-chlorocyclopent-1-ene
96-40-2 95%
0.5g
$713.0 2024-05-20
Enamine
EN300-93758-1.0g
3-chlorocyclopent-1-ene
96-40-2 95%
1.0g
$914.0 2024-05-20

Additional information on 3-Chlorocyclopentene

Market Research and Analysis of 3-Chlorocyclopentene in Chemical-Biomedical Fields

3-Chlorocyclopentene, identified by the CAS number 96-40-2, is a significant compound in the chemical and biomedical industries. This research brief aims to provide an in-depth analysis of the current market trends, applications, and future prospects of 3-Chlorocyclopentene.

The compound has been widely studied for its potential applications in drug development, particularly in the synthesis of complex organic molecules. Recent studies have highlighted its role as an intermediate in the production of various pharmaceutical agents, showcasing its versatility and importance in the industry.

Market demand for 3-Chlorocyclopentene has been steadily increasing due to its growing use in both academic research and industrial applications. Key players in the market are focusing on optimizing production processes to meet the rising demand while ensuring compliance with global regulatory standards.

Global suppliers of 3-Chlorocyclopentene are strategically positioned to cater to diverse customer needs across regions. The competitive landscape is characterized by a mix of established manufacturers and emerging suppliers, each bringing unique strengths to the market.

Looking ahead, advancements in synthetic methodologies and green chemistry practices are expected to further enhance the production efficiency and sustainability of 3-Chlorocyclopentene. This will likely drive innovation and expand its application scope in the coming years.

In conclusion, 3-Chlorocyclopentene continues to be a critical component in the chemical-biomedical sector, with promising opportunities for growth and development. Stakeholders are advised to stay informed about emerging trends and technological advancements to remain competitive in this dynamic market.

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